Cas no 1214344-53-2 (Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate)
Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-methoxy-2-(pyridin-3-yl)benzoate
- Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate
-
- Inchi: 1S/C15H15NO3/c1-3-19-15(17)12-7-4-8-13(18-2)14(12)11-6-5-9-16-10-11/h4-10H,3H2,1-2H3
- InChI Key: PNWPESWCSWOGCL-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(C(=O)OCC)=C1C1C=NC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 295
- XLogP3: 2.7
- Topological Polar Surface Area: 48.4
Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000843-250mg |
Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate |
1214344-53-2 | 97% | 250mg |
$484.80 | 2023-09-04 | |
| Alichem | A015000843-500mg |
Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate |
1214344-53-2 | 97% | 500mg |
$798.70 | 2023-09-04 | |
| Alichem | A015000843-1g |
Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate |
1214344-53-2 | 97% | 1g |
$1460.20 | 2023-09-04 |
Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate
Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate (CAS No. 1214344-53-2): A Comprehensive Overview
Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate, identified by its CAS number 1214344-53-2, is a significant compound in the realm of pharmaceutical and chemical research. This ester derivative of benzoic acid features a pyridine moiety at the 2-position, which contributes to its unique chemical properties and potential biological activities. The presence of both methoxy and pyridine groups enhances its versatility, making it a compound of interest in various synthetic applications.
The structure of Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate consists of a benzoate backbone substituted with a methoxy group at the 3-position and a pyridinyl group at the 2-position. This arrangement imparts specific electronic and steric properties that influence its reactivity and interaction with biological targets. The benzoate moiety is well-known for its role in the synthesis of various pharmaceuticals, while the pyridine ring is frequently incorporated into bioactive molecules due to its ability to form hydrogen bonds and participate in metal coordination.
In recent years, Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate has garnered attention in the field of drug discovery. Its structural features make it a promising candidate for developing novel therapeutic agents. Specifically, the pyridine group has been extensively studied for its potential to interact with enzymes and receptors, which is crucial for designing drugs with high specificity and efficacy. Researchers have explored its derivatives as scaffolds for compounds targeting neurological disorders, infectious diseases, and inflammatory conditions.
One of the most compelling aspects of Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate is its role in synthesizing heterocyclic compounds. Heterocycles are integral to many biologically active molecules, and the pyridine ring in this compound provides a versatile platform for further functionalization. For instance, researchers have utilized this compound to develop inhibitors of enzymes such as kinases and phosphodiesterases, which are key players in numerous cellular pathways. The methoxy group also offers opportunities for chemical modification, allowing for the creation of libraries of compounds with tailored properties.
The pharmaceutical industry has been particularly interested in Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural motif is found in several approved drugs, where it contributes to their pharmacological effects. For example, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. The ability to modify both the benzoate and pyridine moieties allows chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of these derivatives.
Moreover, Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate has found applications beyond pharmaceuticals. In materials science, it serves as a precursor for synthesizing functional materials with specific optical and electronic properties. The combination of aromatic rings and heterocyclic structures in this compound makes it suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The methoxy group can be used to introduce solubility-enhancing functionalities, while the pyridine ring can be tailored to interact with other molecular components.
Recent advances in computational chemistry have further enhanced the utility of Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These studies have guided the design of more effective derivatives by predicting how changes in structure will affect binding affinity and selectivity. Additionally, high-throughput screening techniques have been employed to rapidly assess the biological activity of libraries derived from this compound, accelerating the drug discovery process.
The synthesis of Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate itself is an area of active research. Chemists have developed efficient synthetic routes that minimize waste and maximize yield, aligning with green chemistry principles. These methods often involve catalytic processes that reduce reliance on harsh reagents and solvents. The development of such sustainable synthetic strategies is crucial for ensuring that pharmaceutical intermediates like this one can be produced responsibly.
In conclusion, Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate (CAS No. 1214344-53-2) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features make it a valuable building block for developing novel therapeutics and functional materials. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in chemical biology and medicinal chemistry.
1214344-53-2 (Ethyl 3-methoxy-2-(pyridin-3-yl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)